(2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (5E)-2-(4-ethylphenyl)imino-5-[(3-methoxyphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S/c1-4-14-8-10-16(11-9-14)21-20-22(2)19(23)18(25-20)13-15-6-5-7-17(12-15)24-3/h5-13H,4H2,1-3H3/b18-13+,21-20?
• InChI Key: QKFXHXIAPJGCTK-ORZNGPHRSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=CC=C3)OC)/S2)C
• SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=CC=C3)OC)S2)C

Description

(2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one is a thiazolidine derivative, which has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to possess various pharmacological activities, including anti-inflammatory, antimicrobial, antitumor, and antidiabetic properties.

Mechanism of Action

The mechanism of action of (2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that the compound exerts its pharmacological activities through various mechanisms. For example, it has been found to inhibit the production of inflammatory mediators, such as cytokines and prostaglandins, by suppressing the activation of NF-κB and MAPK signaling pathways. It has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, and by downregulating anti-apoptotic proteins.
Biochemical and Physiological Effects
(2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to possess various biochemical and physiological effects. For example, it has been shown to reduce the levels of blood glucose, triglycerides, and cholesterol in diabetic animals. It has also been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, it has been shown to possess antibacterial and antifungal activities against various pathogens.

Advantages and Limitations for Lab Experiments

The advantages of using (2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one in lab experiments include its potent pharmacological activities, its ease of synthesis, and its low toxicity. However, the limitations of using this compound include its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for the research on (2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one. One direction is to investigate the compound's potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's pharmacokinetics and pharmacodynamics in vivo, in order to optimize its therapeutic efficacy. Furthermore, the development of novel derivatives of (2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one with improved pharmacological properties is also a promising future direction.

Synthesis Methods

The synthesis of (2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been reported in the literature. The compound can be synthesized by the reaction of 2-aminothiazole, 4-ethylbenzaldehyde, and 3-methoxybenzaldehyde in the presence of acetic acid and glacial acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

(2E,5E)-2-[(4-ethylphenyl)imino]-5-(3-methoxybenzylidene)-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its pharmacological activities. The compound has been found to possess anti-inflammatory, antimicrobial, antitumor, and antidiabetic properties. It has also been investigated for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation.